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For Researchers, Scientists, and Drug Development Professionals

Introduction
Seco Rapamycin ethyl ester is an open-ring derivative of Rapamycin, a potent mTOR

inhibitor widely used as an immunosuppressant and in cancer therapy. The detection and

quantification of Seco Rapamycin ethyl ester are critical for pharmacokinetic studies,

metabolism research, and in the quality control of pharmaceutical formulations. This document

provides a detailed protocol for the sensitive and specific detection of Seco Rapamycin ethyl
ester using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Signaling Pathway
Rapamycin and its derivatives exert their biological effects by inhibiting the mammalian Target

of Rapamycin (mTOR), a serine/threonine kinase that is a central regulator of cell growth,

proliferation, and survival.[1] mTOR is part of two distinct protein complexes, mTORC1 and

mTORC2.[1] Rapamycin primarily inhibits mTORC1, which controls protein synthesis and cell

growth in response to nutrients and growth factors.[2][3][4] The pathway is a critical focus in

drug development for various diseases, including cancer and autoimmune disorders.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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